Cas no 1807149-86-5 (3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1807149-86-5
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4873184
• Update Time: 2025-10-29

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-2-4-1-5(7(10)11)8(14)13-6(4)3-12/h1,7H,2H2,(H,13,14)
• InChI Key： NPEUMGKZAVLABP-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)NC(C(C(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9

Additional information on 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine: A Comprehensive Overview

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine (CAS No: 1807149-86-5) is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with various substituents attached at specific positions. The presence of a chloromethyl group at position 3, a cyano group at position 2, a difluoromethyl group at position 5, and a hydroxyl group at position 6 imparts unique chemical and physical properties to the molecule.

The synthesis of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels in the synthesis of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the efficiency of constructing the pyridine ring with the desired substituents.

One of the most notable applications of this compound lies in its potential as a precursor for advanced pharmaceuticals. The cyano group and hydroxyl group are known to play critical roles in drug design, often acting as bioisosteric replacements or serving as sites for further functionalization. Recent studies have explored the use of this compound in the development of anti-inflammatory agents and anticancer drugs. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine has also found utility in materials science. The chloromethyl group and difluoromethyl group contribute to the molecule's ability to form stable covalent bonds under specific reaction conditions. This property has been leveraged in the synthesis of novel polymers and high-performance materials for electronic applications.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Recent research has focused on assessing its biodegradability under various environmental conditions. Studies have shown that under aerobic conditions, the compound undergoes rapid oxidation, leading to the formation of less toxic byproducts. However, further investigations are required to fully understand its long-term environmental implications.

In conclusion, 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-hydroxypyridine (CAS No: 1807149-86-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in developing innovative solutions in pharmacology, materials science, and environmental chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.